Cas no 217803-89-9 (Cefotaxime Proxetil)

Cefotaxime Proxetil structure
Cefotaxime Proxetil structure
Product Name:Cefotaxime Proxetil
CAS No:217803-89-9
MF:C22H27N5O10S2
MW:585.607282876968
CID:2085531
Update Time:2023-11-22

Cefotaxime Proxetil Chemical and Physical Properties

Names and Identifiers

    • Cefotaxime Proxetil
    • 1-Propan-2-yloxycarbonyloxyethyl (6R,7R)-3-(acetyloxymethyl)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2
    • Inchi: 1S/C22H27N5O10S2/c1-9(2)35-22(32)37-11(4)36-20(31)16-12(6-34-10(3)28)7-38-19-15(18(30)27(16)19)25-17(29)14(26-33-5)13-8-39-21(23)24-13/h8-9,11,15,19H,6-7H2,1-5H3,(H2,23,24)(H,25,29)/b26-14-/t11?,15-,19-/m1/s1
    • InChI Key: JRBKWVHQXXREQH-KMMUMHRISA-N
    • SMILES: S1CC(COC(C)=O)=C(C(=O)OC(C)OC(=O)OC(C)C)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 14
  • Complexity: 1070
  • XLogP3: 0.6
  • Topological Polar Surface Area: 252

Cefotaxime Proxetil Security Information

Cefotaxime Proxetil Pricemore >>

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